Cas no 832739-12-5 (5-(2-methylphenoxy)methylfuran-2-carboxylic acid)

• Product Name: 5-(2-methylphenoxy)methylfuran-2-carboxylic acid
• CAS No: 832739-12-5
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD03421877
• CID: 3030498
• PubChem ID: 4682004
• Update Time: 2025-11-01

5-(2-methylphenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-O-TOLYLOXYMETHYL-FURAN-2-CARBOXYLIC ACID
• 5-(2-methylphenoxy)methylfuran-2-carboxylic acid
• 5-(2-methylphenoxymethyl)furan-2-carboxylic acid
• 5-[(2-methylphenoxy)methyl]-2-furoic acid
• CS-0281988
• EN300-83627
• Z228588622
• 5-((O-tolyloxy)methyl)furan-2-carboxylic acid
• 5-(2-methylphenoxymethyl)furan-2-carboxylicacid
• 832739-12-5
• STK298706
• AKOS000141012
• 5-[(2-methylphenoxy)methyl]furan-2-carboxylic acid
• MFCD03421877
• BBL037979

• MDL： MFCD03421877
• Inchi： 1S/C13H12O4/c1-9-4-2-3-5-11(9)16-8-10-6-7-12(17-10)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： SXEJLPSZJYZFAO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 398.0±37.0 °C at 760 mmHg
• Flash Point: 201.1±31.5 °C

5-(2-methylphenoxy)methylfuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(2-methylphenoxy)methylfuran-2-carboxylic acid

Introduction to 5-(2-Methylphenoxy)methylfuran-2-carboxylic Acid (CAS No. 832739-12-5)

5-(2-Methylphenoxy)methylfuran-2-carboxylic acid (CAS No. 832739-12-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and substituted phenoxy group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 5-(2-methylphenoxy)methylfuran-2-carboxylic acid is composed of a furan ring, a carboxylic acid group, and a 2-methylphenoxy substituent. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is known for its stability and reactivity in various chemical reactions. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it suitable for conjugation with other biomolecules. The 2-methylphenoxy substituent adds additional complexity and functionality to the compound, influencing its solubility, stability, and biological activity.

Recent studies have highlighted the potential of 5-(2-methylphenoxy)methylfuran-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-(2-methylphenoxy)methylfuran-2-carboxylic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage to cells, suggesting its potential use as a protective agent against oxidative stress-related conditions.

The pharmacokinetic properties of 5-(2-methylphenoxy)methylfuran-2-carboxylic acid have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. This is an important consideration for drug development, as compounds with poor bioavailability often require higher doses or alternative routes of administration.

In terms of safety, preliminary toxicological studies have indicated that 5-(2-methylphenoxy)methylfuran-2-carboxylic acid has low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects. These studies are crucial for ensuring that any drug developed from this compound is safe and effective for use in humans.

The synthesis of 5-(2-methylphenoxy)methylfuran-2-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the formation of key intermediates such as 5-hydroxymethylfuran-2-carboxylic acid and 1-bromo-3-methoxybenzene. These synthetic methods provide researchers with flexible options for large-scale production and structural modifications.

In conclusion, 5-(2-methylphenoxy)methylfuran-2-carboxylic acid (CAS No. 832739-12-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to uncover new therapeutic uses for this compound, making it an exciting area of study for scientists and pharmaceutical companies alike.